2,6-dimethoxy-N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)benzamide

Specification

• CAS No.: 1040633-41-7
• Molecular Formula: C20H23N3O6
• Molecular Weight: 401.4 g/mol
• IUPAC Name: 2,6-dimethoxy-N-[2-(7-methoxy-1,8-dioxo-3,4-dihydropyrido[1,2-a]pyrazin-2-yl)ethyl]benzamide
• Standard InChI: InChI=1S/C20H23N3O6/c1-27-15-5-4-6-16(28-2)18(15)19(25)21-7-8-22-9-10-23-12-17(29-3)14(24)11-13(23)20(22)26/h4-6,11-12H,7-10H2,1-3H3,(H,21,25)
• Standard InChI Key: QIQPBIRSOWNTKZ-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC=C1)OC)C(=O)NCCN2CCN3C=C(C(=O)C=C3C2=O)OC
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NCCN2CCN3C=C(C(=O)C=C3C2=O)OC

Introduction

2,6-Dimethoxy-N-(2-{7-methoxy-1,8-dioxo-1H,2H,3H,4H,8H-pyrido[1,2-a]pyrazin-2-yl}ethyl)benzamide is a complex organic compound belonging to the benzamide class of derivatives. It features a benzamide core with methoxy substitutions and a pyrido[1,2-a]pyrazine moiety, which are crucial for its potential biological activities. The molecular formula of this compound is C20H23N3O6, with a molecular weight of approximately 401.4 g/mol.

Synthesis and Characterization

The synthesis of this compound typically involves multi-step organic reactions, requiring careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity. Analytical techniques like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are used to monitor the synthesis progress and confirm the structure of intermediates and final products.

Applications in Medicinal Chemistry

The primary applications of this compound lie in medicinal chemistry and pharmaceutical research. Continued investigation into its properties could lead to advancements in therapeutic strategies for various diseases.